Cas no 29418-37-9 (Phenol,2-[2-(2-methylphenyl)diazenyl]-)

• Product Name: Phenol,2-[2-(2-methylphenyl)diazenyl]-
• CAS No: 29418-37-9
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 283805
• PubChem ID: 34557
• Update Time: 2025-04-19

Phenol,2-[2-(2-methylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[2-(2-methylphenyl)diazenyl]-
• LogP
• (6E)-6-[(2-methylphenyl)hydrazinylidene]cyclohexa-2,4-dien-1-one
• O-(O-TOLYLAZO)PHENOL
• SCHEMBL14597257
• SCHEMBL14597256
• SCHEMBL13290672
• 29418-37-9

• Inchi： 1S/C13H12N2O/c1-10-6-2-3-7-11(10)14-15-12-8-4-5-9-13(12)16/h2-9,16H,1H3/b15-14+
• InChI Key： AZPQCWRZYRDYAK-CCEZHUSRSA-N
• SMILES： OC1C=CC=CC=1/N=N/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 212.09506
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 41.46